(4-benzyl-3-((trimethylsilyl)ethynyl)-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)methanol

• IUPAC Name: [(3S)-4-benzyl-3-(2-trimethylsilylethynyl)-2H-1,4-benzoxazin-3-yl]methanol
• InChI: InChI=1S/C21H25NO2Si/c1-25(2,3)14-13-21(16-23)17-24-20-12-8-7-11-19(20)22(21)15-18-9-5-4-6-10-18/h4-12,23H,15-17H2,1-3H3/t21-/m0/s1
• InChI Key: HSONLBNVLPXVEH-NRFANRHFSA-N
• Canonical SMILES: C[Si](C)(C)C#CC1(COC2=CC=CC=C2N1CC3=CC=CC=C3)CO
• Isomeric SMILES: C[Si](C)(C)C#C[C@@]1(COC2=CC=CC=C2N1CC3=CC=CC=C3)CO
• Molecular Formula: C21H25NO2Si
• Molecular Weight: 351.5 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a benzyl group, a trimethylsilyl ethynyl group, and a 3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl group. These groups suggest that this compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The benzyl and trimethylsilyl ethynyl groups are likely to contribute to the overall stability of the molecule, while the 3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl group could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trimethylsilyl ethynyl group could potentially increase its lipophilicity, which could influence its solubility and stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future research directions for this compound could be vast, given its complex structure. It could be explored for potential applications in various fields, such as medicinal chemistry, materials science, and synthetic chemistry.